2-({2-[(3,4-Dichlorophenyl)amino]pteridin-4-yl}amino)ethan-1-ol

Specification

• Molecular Formula: C14H12Cl2N6O
• Molecular Weight: 351.2 g/mol
• IUPAC Name: 2-[[2-(3,4-dichloroanilino)pteridin-4-yl]amino]ethanol
• Standard InChI: InChI=1S/C14H12Cl2N6O/c15-9-2-1-8(7-10(9)16)20-14-21-12-11(17-3-4-18-12)13(22-14)19-5-6-23/h1-4,7,23H,5-6H2,(H2,18,19,20,21,22)
• Standard InChI Key: WDLBOMDBBFGBNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=NC3=NC=CN=C3C(=N2)NCCO)Cl)Cl

Introduction

2-({2-[(3,4-Dichlorophenyl)amino]pteridin-4-yl}amino)ethan-1-ol is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound features a pteridine ring system, which is a bicyclic structure known for its role in biological systems, particularly in the formation of nucleotides and coenzymes. The presence of a 3,4-dichlorophenyl group enhances its potential reactivity and biological interactions, making it a subject of interest for therapeutic applications.

Synthesis and Chemical Behavior

The synthesis of 2-({2-[(3,4-Dichlorophenyl)amino]pteridin-4-yl}amino)ethan-1-ol typically involves multiple steps, including the formation of the pteridine core and the introduction of the 3,4-dichlorophenyl group. Optimization of reaction conditions such as temperature, pressure, and catalyst choice is crucial for enhancing yield and purity in industrial settings.

This compound can participate in various chemical reactions typical of amines and alcohols. Common reagents for these reactions include potassium permanganate for oxidation and lithium aluminum hydride for reduction.

Biological Activity and Potential Applications

Compounds containing pteridine structures are known for their biological activity, including roles in nucleotide and coenzyme formation. The presence of a dichlorophenyl group in 2-({2-[(3,4-Dichlorophenyl)amino]pteridin-4-yl}amino)ethan-1-ol enhances its potential interactions with biological targets, suggesting therapeutic applications.

The mechanism of action involves interaction with specific enzymes or receptors, modulating their activity to either inhibit or activate biochemical pathways. This modulation can lead to therapeutic effects relevant to its applications in medicine.

Structural Similarities and Analogues

Several compounds share structural similarities with 2-({2-[(3,4-Dichlorophenyl)amino]pteridin-4-yl}amino)ethan-1-ol, including:

Compound Name	CAS Number	Key Features
2-aminoethyl-(3,4-dichlorophenyl)-methanol	88965-93-9	Contains similar aromatic amine structure
3-(3,4-dichlorophenyl)-1-methylurea	56966-48-4	Shares dichlorophenyl moiety; used in herbicides
2-amino-N-(4-chlorophenyl)-propanamide	33709-38-5	Features an amine and aromatic ring; potential biological activity

These analogues highlight the diversity of biological activities associated with compounds containing dichlorophenyl groups and pteridine cores.